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Compound of Interest

Compound Name: Dichlorobutene

Cat. No.: B078561 Get Quote

CAS Number: 760-23-6

Molecular Weight: 124.99 g/mol .[1]

This technical guide provides an in-depth overview of 3,4-dichloro-1-butene, a significant

chemical intermediate. The information is tailored for researchers, scientists, and professionals

in drug development, focusing on its chemical properties, synthesis, and safety protocols.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 3,4-dichloro-1-butene, including its

physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties of 3,4-Dichloro-1-butene
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Property Value Source(s)

Molecular Formula C4H6Cl2 [1]

Melting Point -61 °C [1]

Boiling Point 123 °C [2]

Density 1.15 g/mL at 25 °C

Flash Point 83 °F (28 °C) [1]

Vapor Pressure 17 mm Hg at 25 °C

Water Solubility Practically insoluble

Refractive Index n20/D 1.4658

Table 2: Toxicological Data for 3,4-Dichloro-1-butene

Parameter Value Species Source(s)

Oral LD50 ~940 mg/kg Rat [3]

Inhalation LC50 ~2100 ppm Rat [3]

Table 3: Environmental Fate Data for 3,4-Dichloro-1-butene

Parameter Value Source(s)

Bioconcentration Factor (BCF) 0.59 to 13.3 (in carp) [1]

Atmospheric Half-life (Hydroxyl

Radicals)
~19 hours

Atmospheric Half-life (Ozone) ~23 hours

Synthesis and Manufacturing
The primary industrial synthesis of 3,4-dichloro-1-butene involves a two-step process starting

from 1,3-butadiene.[2] This process includes the chlorination of butadiene followed by the
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isomerization of the resulting dichlorobutene mixture.[2]

Experimental Protocols
Protocol 1: Vapor Phase Chlorination of 1,3-Butadiene

This protocol describes the synthesis of a mixture of 3,4-dichloro-1-butene and 1,4-dichloro-2-

butene.[2]

Objective: To produce a mixture of dichlorobutenes via the vapor-phase reaction of 1,3-

butadiene and chlorine.

Materials: 1,3-Butadiene (gas), Chlorine (gas), Nitrogen (for inerting).

Equipment: Gas flow meters, packed or unpacked tubular reactor (glass or nickel), heating

furnace, condenser, and a collection flask.

Procedure:

The reactor system is assembled and purged with dry nitrogen to eliminate air and

moisture.[2]

The reactor is heated to a temperature between 280-400°C.[2]

Gaseous 1,3-butadiene and chlorine are introduced into the reactor. A molar ratio of at

least 10:1 (butadiene to chlorine) is maintained to minimize the formation of higher

chlorinated byproducts.[2]

The reaction products are cooled in a condenser to liquefy the dichlorobutenes, which

are then collected.[2]

Unreacted butadiene can be collected in a cold trap for recycling.[2]

Protocol 2: Isomerization of 1,4-Dichloro-2-butene

This protocol details the conversion of the 1,4-dichloro-2-butene isomer to the desired 3,4-

dichloro-1-butene.[2]
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Objective: To isomerize 1,4-dichloro-2-butene to 3,4-dichloro-1-butene.

Materials: Crude dichlorobutene mixture, catalyst (e.g., copper(I) chloride, copper

naphthenate).[2]

Equipment: Round-bottom flask, heating mantle with stirring, distillation apparatus.

Procedure:

The crude dichlorobutene mixture is added to a flask containing the catalyst (1-15% by

weight of the dichlorobutenes).[2]

The mixture is heated with stirring to a temperature between 80°C and 120°C under

reduced pressure (50-300 mm Hg).[2]

The progress of the isomerization is monitored by gas chromatography.[2]

Protocol 3: Purification by Fractional Distillation

Objective: To separate 3,4-dichloro-1-butene from the reaction mixture.

Equipment: Fractional distillation apparatus.

Procedure:

The isomerized mixture is subjected to fractional distillation under reduced pressure.[2]

Due to its lower boiling point (123°C) compared to 1,4-dichloro-2-butene (155°C), 3,4-

dichloro-1-butene is distilled first, allowing for its separation and purification.[2]

Analytical Methods
A chromatographic method is available for the determination of 3,4-dichloro-1-butene in air.[4]

The method utilizes a 2-meter long, 4 mm diameter analytical column filled with diatomite

impregnated with 10% PFMS 4, heated to 130°C.[4] A flame ionization detector is used with

nitrogen as the carrier gas.[4]
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The following diagrams illustrate the synthesis workflow and the logical relationships in the

production of 3,4-dichloro-1-butene.
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Synthesis and Purification Workflow for 3,4-Dichloro-1-butene.

Reactants

Core Processes

Products & Intermediates

1,3-Butadiene

Chlorination
(Addition Reaction)

Chlorine

3,4-DCB & 1,4-DCB

Isomerization
(Equilibrium Shift)

3,4-Dichloro-1-butene

Click to download full resolution via product page

Logical Flow of 3,4-Dichloro-1-butene Synthesis.

Safety and Handling
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3,4-Dichloro-1-butene is a hazardous substance and requires careful handling. It is classified

as a flammable liquid and is harmful if swallowed or inhaled. It causes severe skin burns and

eye damage. Appropriate personal protective equipment, including gloves, protective clothing,

and eye/face protection, should be worn.[2] Work should be conducted in a well-ventilated

area, and sources of ignition must be avoided.[2]

In case of skin contact, immediately remove all contaminated clothing and rinse the skin with

water. If inhaled, move the person to fresh air and seek immediate medical attention. For eye

contact, rinse cautiously with water for several minutes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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